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Compound of Interest

Cat. No.: B15602836

Compound Name: AC-099 hydrochloride

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of AC-099 hydrochloride, a

significant compound in neuropeptide research. This document outlines its chemical identity,

biological activity, and includes detailed experimental protocols and pathway diagrams to

support further investigation and drug development efforts.

Core Compound Identifi

Identifier

cation

Value

Compound Name

AC-099 hydrochloride

CAS Number 849335-07-5
(E)-2-(4-chloro-3-
IUPAC Name (trifluoromethyl)benzylidene)hydrazine-1-

carboximidamide hydrochloride

Molecular Formula

CoHoCl2F3Na

SMILES

FC(C1=CC(/C=N/NC(N)=N)=CC=C1CI)(F)F.
[HICI
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Physicochemical Properties

Property Value

Molecular Weight 301.10 g/mol
Appearance Powder to crystal
Storage Temperature Inert atmosphere, 2-8°C
Purity 98%

Biological Activity and Mechanism of Action

AC-099 hydrochloride is recognized for its activity at neuropeptide FF (NPFF) receptors. It
functions as a selective full agonist for the neuropeptide FF receptor 2 (NPFF2R) and a patrtial
agonist for the neuropeptide FF receptor 1 (NPFF1R). This dual activity makes it a valuable
tool for studying the physiological roles of the NPFF system, which is implicated in pain
modulation, opioid tolerance, and other neurological processes.

Suantitative Biological Data

Parameter Receptor Value
ECso NPFF2R 1189 nM
ECso NPFF1R 2370 nM

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below
are representative experimental protocols relevant to the study of AC-099 hydrochloride.

In Vitro: Receptor Binding or Functional Assays

A common method to determine the agonist activity of a compound like AC-099 hydrochloride
at NPFF receptors involves cell-based functional assays.

Objective: To determine the ECso values of AC-099 hydrochloride at human NPFF1 and
NPFF2 receptors.
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Methodology:

o Cell Culture: Stably transfected cell lines expressing either human NPFF1R or NPFF2R
(e.g., CHO-K1 or HEK293 cells) are cultured under standard conditions.

e Assay Principle: The activation of G-protein coupled receptors like NPFF1R and NPFF2R
leads to downstream signaling events, such as the mobilization of intracellular calcium or
changes in cyclic AMP (cCAMP) levels. These changes can be measured using fluorescent
dyes or luminescence-based reporter gene assays.

e Procedure:
o Cells are seeded into 96-well or 384-well plates.

o After reaching appropriate confluency, the cells are loaded with a calcium-sensitive
fluorescent dye (e.g., Fluo-4 AM) or transfected with a reporter gene construct (e.g., CRE-
luciferase).

o A concentration range of AC-099 hydrochloride is prepared and added to the cells.

o The cellular response (fluorescence intensity or luminescence) is measured over time
using a plate reader.

o Data Analysis: The data is normalized to the maximum response induced by a known
reference agonist. The ECso value, which is the concentration of the compound that elicits
50% of the maximal response, is calculated by fitting the concentration-response data to a
sigmoidal dose-response curve.

In Vivo: Animal Models of Neuropathic Pain

AC-099 hydrochloride has been investigated for its potential analgesic effects in animal
models.

Objective: To assess the efficacy of AC-099 hydrochloride in a rat model of neuropathic pain.

Methodology:
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e Animal Model: A common model is the chronic constriction injury (CCl) or the spinal nerve
ligation (SNL) model in rats, which mimics chronic neuropathic pain in humans.

e Procedure:

o Adult male Sprague-Dawley or Wistar rats are surgically prepared to induce the nerve
injury.

o After a post-operative recovery period and confirmation of pain-like behaviors (e.g.,
mechanical allodynia or thermal hyperalgesia), baseline pain thresholds are measured.

o AC-099 hydrochloride is administered, typically via intraperitoneal (i.p.) or intravenous
(i.v.) injection, at various doses.

o Pain thresholds are reassessed at different time points after drug administration using
methods such as the von Frey filament test for mechanical allodynia or the Hargreaves
test for thermal hyperalgesia.

» Data Analysis: The changes in pain thresholds from baseline are calculated and compared
between the vehicle-treated and drug-treated groups. Statistical analysis (e.g., ANOVA
followed by post-hoc tests) is used to determine the significance of the anti-nociceptive
effect.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the proposed signaling pathway of AC-099 hydrochloride
and a typical experimental workflow.
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Caption: Proposed signaling pathway of AC-099 hydrochloride.
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Caption: General experimental workflow for AC-099 hydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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